Cas no 1784834-64-5 ({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine)

• Product Name: {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine
• CAS No: 1784834-64-5
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6416640
• PubChem ID: 84779891
• Update Time: 2025-10-28

{1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine
• {1-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopentyl}methanamine
• 1784834-64-5
• EN300-1797276

• Inchi： 1S/C12H21N3/c1-10(2)15-11(5-8-14-15)12(9-13)6-3-4-7-12/h5,8,10H,3-4,6-7,9,13H2,1-2H3
• InChI Key： VOQPWJWLGRRQCG-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=CC=N1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine

Introduction to {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine (CAS No. 1784834-64-5)

{1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine (CAS No. 1784834-64-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine features a cyclopentyl ring fused with a pyrazole moiety, substituted with an isopropyl group and a methanamine functional group. This combination of structural elements imparts the compound with distinct chemical and biological characteristics, making it a valuable candidate for further research and development in pharmaceutical applications.

Recent studies have highlighted the potential of {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-kB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine has shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis.

The pharmacokinetic profile of {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral therapeutic agent. The compound has been shown to have good bioavailability and a long half-life, suggesting that it can be administered less frequently while maintaining therapeutic efficacy.

Safety and toxicity assessments are essential for any potential drug candidate. Preclinical toxicity studies have demonstrated that {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further evaluation in clinical trials.

The potential applications of {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine extend beyond inflammation and cancer. Ongoing research is exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation.

In conclusion, {1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentyl}methanamine (CAS No. 1784834-64-5) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the pharmaceutical industry. Continued research will likely uncover additional benefits and refine its use in clinical settings.